Cas no 1384265-44-4 (Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride)

• Product Name: Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride
• CAS No: 1384265-44-4
• MF: C₁₁H₁₆Cl₂N₂O₂
• MW: 279.162940979004
• CID: 5717594
• PubChem ID: 71742100
• Update Time: 2025-06-11

Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride
• 1384265-44-4
• METHYL 3-AMINO-1,2,3,4-TETRAHYDROQUINOLINE-6-CARBOXYLATE 2HCL

• Inchi： 1S/C11H14N2O2.2ClH/c1-15-11(14)7-2-3-10-8(4-7)5-9(12)6-13-10;;/h2-4,9,13H,5-6,12H2,1H3;2*1H
• InChI Key： HMFIRHZDCKXFEW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1C=CC2=C(C=1)CC(CN2)N)=O

Computed Properties

• Exact Mass: 278.059
• Monoisotopic Mass: 278.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2

Additional information on Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride

Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride (CAS No. 1384265-44-4): A Comprehensive Overview

Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride (CAS No. 1384265-44-4) is a significant compound in the field of pharmaceutical chemistry, exhibiting a rich structural framework that has garnered considerable attention for its potential biological activities. This compound belongs to the tetrahydroquinoline class, a heterocyclic structure known for its diverse pharmacological properties. The presence of both amino and carboxylate functional groups, along with the methyl ester at the 6-position, contributes to its unique chemical profile and reactivity.

The< strong>tetrahydroquinoline scaffold is particularly noteworthy due to its prevalence in various bioactive molecules. It has been extensively studied for its role in modulating biological pathways associated with neurological disorders, anticancer agents, and antimicrobial applications. The specific substitution pattern in Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride enhances its interaction with biological targets, making it a promising candidate for further exploration.

Recent advancements in drug discovery have highlighted the importance of< strong>functionalized tetrahydroquinolines in developing novel therapeutic agents. The amino group at the 3-position and the carboxylate moiety at the 6-position provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. This flexibility has been exploited in several research endeavors aimed at identifying compounds with enhanced efficacy and reduced toxicity.

In particular, studies have demonstrated that derivatives of< strong>tetrahydroquinoline can exhibit potent inhibitory effects on enzymes and receptors involved in disease pathogenesis. For instance, modifications to the core structure have led to compounds that show promise in treating neurodegenerative diseases by modulating neurotransmitter systems. The dihydrochloride salt form of Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate enhances its solubility and stability, making it more suitable for pharmaceutical formulations and in vitro studies.

The< strong>carboxylate dihydrochloride formulation is particularly advantageous in medicinal chemistry due to its improved pharmacokinetic properties. This salt form ensures better dissolution rates in aqueous media, facilitating its use in various experimental settings. Additionally, the stability provided by the dihydrochloride salt allows for long-term storage and handling without significant degradation.

The synthesis of Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a tetrahydropyridine precursor followed by sequential introduction of the amino and carboxylate groups. The final step involves conversion to the dihydrochloride salt to enhance solubility and shelf life.

Ongoing research continues to uncover new applications for< strong>tetrahydroquinoline derivatives. For example, recent studies have explored their potential as scaffolds for antiviral agents due to their ability to interfere with viral replication mechanisms. The structural features of these compounds allow them to mimic natural substrates or inhibit key enzymes involved in viral metabolism.

The< strong>Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride compound itself has shown promise in preliminary pharmacological assays. Its ability to interact with biological targets suggests potential therapeutic benefits across multiple disease areas. Further investigation into its mechanism of action and pharmacological profile is warranted to fully understand its therapeutic potential.

In conclusion, Methyl 3-amino-1,2,3,4-tetrahydroquinoline-6-carboxylate dihydrochloride (CAS No. 1384265-44-4) represents a valuable compound in pharmaceutical research due to its unique structural features and biological relevance. Its< strong>tetrahydroquinoline core provides a versatile platform for drug development, while its functionalized side chains enhance interactions with biological targets. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.